Cas no 201611-92-9 (4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid)

4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid structure
201611-92-9 structure
Product Name:4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid
CAS No:201611-92-9
MF:C13H13NO2S2
MW:279.377820730209
MDL:MFCD10698690
CID:239514
PubChem ID:329763966
Update Time:2025-04-19

4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-4-((phenylcarbonothioyl)thio)pentanoic acid
    • 4-Cyano-4-(phenylcarbonothioylthio)pentanoic Acid
    • 4-(benzenecarbonothioylsulfanyl)-4-cyanopentanoic acid
    • 4-Cyano-4-(thiobenzoylthio)pentanoic acid
    • 4-Cyano-4-[(dodecylsulfanylthiocarbonyl)sufanyl]pentanoic acid
    • 6-Phenyl-6-thioxo-5-thia-4-cyano-4-methylhexanoic acid
    • Pentanoicacid, 4-cyano-4-[(phenylthioxomethyl)thio]-
    • YNKQCPNHMVAWHN-UHFFFAOYSA
    • 4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic acid
    • Dithiobenzoic acid 1-cyano-1-methyl-3-carboxypropyl ester
    • Pentanoic acid, 4-cyano-4-[(phenylthioxomethyl)thio]-
    • 4-Cyano-4-(thiobenzoylthio)pentanoicacid
    • YNKQCPNHMVAWHN-UHFFFAOYSA-
    • YNKQCPNHMVAWHN-UHFFFAOYSA-N
    • 4-Cyano-4-((phenylcarbonothioyl)thio)pentanoicacid
    • CS-W008499
    • FT-0645592
    • 201611-92-9
    • CHEMBL458385
    • 4-cyano-4-thiobenzoylsulfanyl-pentanoic acid
    • C3549
    • 4-cyano-4-((thiobenzoyl)sulfanyl)-pentanoic acid
    • BIA61192
    • DTXSID20432869
    • NS00015640
    • DS-12649
    • 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid, >97%
    • MFCD10698690
    • AKOS015891261
    • 4-Cyano-4-[(phenylcarbonothioyl)thio]pentanoic Acid
    • SCHEMBL466361
    • SY067083
    • InChI=1/C13H13NO2S2/c1-13(9-14,8-7-11(15)16)18-12(17)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,15,16)
    • 4-(BENZENECARBOTHIOYLSULFANYL)-4-CYANO-4-METHYLBUTANOIC ACID
    • 4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid
    • MDL: MFCD10698690
    • Inchi: 1S/C13H13NO2S2/c1-13(9-14,8-7-11(15)16)18-12(17)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,15,16)
    • InChI Key: YNKQCPNHMVAWHN-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=S)C(C#N)(C)CCC(=O)O

Computed Properties

  • Exact Mass: 279.03900
  • Monoisotopic Mass: 279.03877100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 94-98 °C
  • Boiling Point: 473°C at 760 mmHg
  • Flash Point: 239.9±31.5 °C
  • Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
  • PSA: 118.48000
  • LogP: 3.24238
  • Sensitiveness: light sensitive, store cold

4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid Pricemore >>

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4-Cyano-4-[(thiobenzoyl)sulfanyl]pentanoic Acid Production Method

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